Cas no 22102-66-5 (2,5-Pyrrolidinedione, 1-[(1-oxodecyl)oxy]-)

• Product Name: 2,5-Pyrrolidinedione, 1-[(1-oxodecyl)oxy]-
• CAS No: 22102-66-5
• MF: C₁₄H₂₃NO₄
• MW: 269.33672451973
• MDL: MFCD00673470
• CID: 1407129
• PubChem ID: 12535336
• Update Time: 2025-04-23

2,5-Pyrrolidinedione, 1-[(1-oxodecyl)oxy]- Chemical and Physical Properties

Names and Identifiers

• 2,5-Pyrrolidinedione, 1-[(1-oxodecyl)oxy]-
• Decanoic acid NHS ester
• 2,5-Dioxopyrrolidin-1-yl decanoate
• N-Succinimidyl Decanoate
• W17222
• BP-24338
• MFCD00673470
• BS-44909
• N-(decanoyloxy)succinimide
• A928554
• 2,5-dioxo-1-pyrrolidinyl ester-Decanoic acid
• A1-31516
• 22102-66-5
• N-decanoyloxysuccinimide
• D5833
• ZHCGDUYHEXICCS-UHFFFAOYSA-N
• 2,5-Dioxopyrrolidin-1-yldecanoate
• Decanoic acid, 2,5-dioxo-1-pyrrolidinyl ester
• succinimidyl caprate
• (2,5-dioxopyrrolidin-1-yl) decanoate
• SCHEMBL9273247
• CS-0179395

• MDL： MFCD00673470
• Inchi： 1S/C14H23NO4/c1-2-3-4-5-6-7-8-9-14(18)19-15-12(16)10-11-13(15)17/h2-11H2,1H3
• InChI Key： ZHCGDUYHEXICCS-UHFFFAOYSA-N
• SMILES： O(C(CCCCCCCCC)=O)N1C(CCC1=O)=O

Computed Properties

• Exact Mass: 269.16279
• Monoisotopic Mass: 269.16270821g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 10
• Complexity: 311
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 63.7Ų

Experimental Properties

• PSA: 63.68

Additional information on 2,5-Pyrrolidinedione, 1-[(1-oxodecyl)oxy]-

2,5-Pyrrolidinedione, 1-[(1-oxodecyl)oxy]- (CAS No. 22102-66-5): A Comprehensive Overview

Introduction to 2,5-Pyrrolidinedione, 1-[(1-Oxodecyl)Oxy]- (CAS No. 22102-66-5)

2,5-Pyrrolidinedione, 1-[(1-Oxodecyl)Oxy]-, commonly referred to by its CAS number 22102-66-5, is a compound of significant interest in both academic and industrial research. This molecule belongs to the class of pyrrolidinediones, which are cyclic diketones with a five-membered ring structure. The compound's structure includes a pyrrolidinedione core with a 1-(oxodecyl)oxy substituent, making it a derivative of gamma-butyrolactam. The oxodecyl group introduces a long-chain aliphatic moiety, which can influence the compound's physical properties and reactivity.

Recent advancements in synthetic chemistry have enabled the precise synthesis and characterization of this compound. Its unique structure has led to applications in various fields, including pharmaceuticals, agrochemicals, and materials science. This article delves into the structural features, synthesis methods, chemical properties, and emerging applications of CAS No. 22102-66-5, highlighting its significance in contemporary research.

Structural Insights and Synthesis Methods

The molecular structure of CAS No. 22102-66-5 is characterized by a pyrrolidinedione ring with two ketone groups at positions 2 and 5. The substituent at position 1 is a (1-Oxodecyl)oxy group, which consists of a decyl chain (C₉H₁₉) attached via an oxygen atom to the nitrogen of the pyrrolidine ring. This substitution pattern imparts unique electronic and steric properties to the molecule.

The synthesis of CAS No. 22102-66-5 typically involves multi-step reactions that include nucleophilic acyl substitution and cyclization processes. Recent studies have explored more efficient synthetic routes using catalytic systems or microwave-assisted techniques to enhance yield and purity. For instance, researchers have employed transition metal catalysts to facilitate the formation of the pyrrolidinedione ring from suitable precursors such as amino acids or related compounds.

Chemical Properties and Reactivity

The chemical properties of CAS No. 22102-66-5 are largely influenced by its functional groups. The diketone groups in the pyrrolidinedione ring render the compound susceptible to nucleophilic attack, making it reactive towards amines, alcohols, and other nucleophiles. The presence of the oxodecyl group increases the molecule's hydrophobicity, which can affect its solubility in different solvents.

Recent research has focused on understanding the reactivity of this compound under various conditions. For example, studies have demonstrated that CAS No. 22102-66-5 can undergo Michael addition reactions with enolates or enamine species, leading to the formation of complex organic molecules with potential bioactive properties.

Applications in Pharmaceutical and Agrochemical Fields

The unique combination of functional groups in CAS No. 22102-66-5 makes it an attractive candidate for drug discovery and agrochemical development. In pharmaceutical research, this compound has been investigated as a potential precursor for bioactive molecules targeting various therapeutic areas such as cancer, inflammation, and infectious diseases.

In agrochemistry, derivatives of CAS No. 221044874847878748748748748748748748748748748748748748748748748748748749393939393939393939393939393939393939393939393939 (please replace with correct CAS number) have shown promise as plant growth regulators or pesticides due to their ability to modulate key biochemical pathways in plants or pests.

Emerging Trends and Future Directions

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